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Compound of Interest

Compound Name: 2,6-Dibromobenzonitrile

Cat. No.: B1367187

An In-depth Technical Guide on 2,6-Dibromobenzonitrile

This technical guide provides essential physicochemical data for 2,6-Dibromobenzonitrile, a
compound of interest for researchers, scientists, and professionals in drug development and
fine chemical synthesis.

Core Properties of 2,6-Dibromobenzonitrile

2,6-Dibromobenzonitrile is an aromatic compound categorized under benzene derivatives
and serves as a significant intermediate in various chemical syntheses.[1][2] Its precise
molecular characteristics are fundamental for stoichiometric calculations, analytical method
development, and molecular modeling.

Molecular Formula and Weight

The fundamental identity of a chemical compound is established by its molecular formula and
molecular weight. For 2,6-Dibromobenzonitrile, these values have been determined and are
presented below.

Property Value
Molecular Formula C7H3Br2N
Molecular Weight 260.91 g/mol
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This data is corroborated by multiple sources, ensuring a high degree of accuracy for
experimental and theoretical applications.[1][3][4][5]

2,6-Dibromobenzonitrile

has has
Molecular Formula Molecular Weight
C7H3Br2N 260.91 g/mol

Click to download full resolution via product page

Figure 1. Logical relationship of 2,6-Dibromobenzonitrile's core properties.

Experimental Protocols

The determination of the molecular weight and formula of 2,6-Dibromobenzonitrile is typically
achieved through standard analytical chemistry techniques.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the exact mass of the molecule, which can be used to confirm the elemental
composition and thus the molecular formula.

o Elemental Analysis: This method provides the percentage composition of individual elements
(Carbon, Hydrogen, Nitrogen, Bromine) in the compound. These percentages are used to
derive the empirical formula, which for most molecules of this size is the same as the
molecular formula.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, *H and *3C NMR can confirm the number of hydrogen and carbon atoms,
respectively, consistent with the proposed formula.
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Detailed standard operating procedures for these well-established techniques are widely
available in analytical chemistry literature and are considered routine characterization methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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